72-33-3

Mestranol

In Stock

• CAS RN:
• 72-33-3

• Formula:
• C21H26O2

• InChI:
• InChI=1S/C21H26O2/c1-4-21(22)12-10-19-18-7-5-14-13-15(23-3)6-8-16(14)17(18)9-11-20(19,21)2/h1,6,8,13,17-19,22H,5,7,9-12H2,2-3H3/t17?,18?,19?,20-,21-/m0/s1

• InChIKey:
• IMSSROKUHAOUJS-UHFFFAOYSA-N

• Mestranol is a semisynthetic estrogen prodrug of ethynyl estradiol, an estrogen receptor agonist. It is demethylated in the liver to ethynyl estradiol. Mestranol has estrogenic properties, inducing RNA synthesis in homogenized mouse uteri following a dose of 1.6 µg/animal, which is 16-fold higher than the dose of ethynyl estradiol needed to induce a similar response. Formulations containing mestranol were previously used as oral contraceptives.
  Mestranol is a semisynthetic estrogen. Metabolized by the liver to ethynyl estradiol, mestranol serves as the estrogen component in several combination oral contraceptives. (NCI04)
  Mestranol, also known as EE3 me or 33355MESTRANOL, belongs to the class of organic compounds known as estrane steroids. These are steroids with a structure based on the estrane skeleton. Mestranol exists as a solid and is considered to be practically ...

2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol

In Stock

• CAS RN:
• 5272-33-3

• Formula:
• C8H16OSi

• InChI:
• InChI=1S/C8H16OSi/c1-8(2,9)6-7-10(3,4)5/h9H,1-5H3

• InChIKey:
• UXOWFNWZWBCLDN-UHFFFAOYSA-N

• 2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol is a useful research compound. Its molecular formula is C8H16OSi and its molecular weight is 156.3 g/mol. The purity is usually 95%.

(1-Isocyanoethyl)benzene

Usually In Stock

• CAS RN:
• 21872-33-3

• Formula:
• C9H9N

• InChI:
• InChI=1S/C9H9N/c1-8(10-2)9-6-4-3-5-7-9/h3-8H,1H3

• InChIKey:
• KCCAPMXVCPVFEH-UHFFFAOYSA-N

• (1-Isocyanoethyl)benzene is a useful research compound. Its molecular formula is C9H9N and its molecular weight is 131.17 g/mol. The purity is usually 95%.

5-Benzoyl-2-benzimidazolinone

In Stock

• CAS RN:
• 21472-33-3

• Formula:
• C14H10N2O2

• InChI:
• InChI=1S/C14H10N2O2/c17-13(9-4-2-1-3-5-9)10-6-7-11-12(8-10)16-14(18)15-11/h1-8H,(H2,15,16,18)

• InChIKey:
• HUBCTWDCEBWLBF-UHFFFAOYSA-N

• 5-Benzoyl-2-benzimidazolinone, also known as 5-Benzoyl-2-benzimidazolinone, is a useful research compound. Its molecular formula is C14H10N2O2 and its molecular weight is 238.24 g/mol. The purity is usually 95%.

Capreomycin IIB Trihydrochloride

In Stock

• CAS RN:
• 71772-33-3

• Formula:
• C₁₉H₃₅Cl₃N₁₂O₆

• Capreomycin IIB Trihydrochloride, also known as Capreomycin IIB Trihydrochloride, is a useful research compound. Its molecular formula is C₁₉H₃₅Cl₃N₁₂O₆ and its molecular weight is 633.92. The purity is usually 95%.

9H-Pyrrolo[1',2':2,3]isoindolo[4,5,6-cd]indol-9-one, 10-acetyl-2,6,6a,7,11a,11b-hexahydro-11-hydroxy-7,7-dimethyl-, (6aR,11aS,11bR)-

In Stock

• CAS RN:
• 18172-33-3

• Formula:
• C20H20N2O3

• InChI:
• InChI=1S/C20H20N2O3/c1-9(23)14-18(24)17-16-11-8-21-13-6-4-5-10(15(11)13)7-12(16)20(2,3)22(17)19(14)25/h4-6,8,12,16-17,21,24H,7H2,1-3H3/t12-,16+,17+/m1/s1

• InChIKey:
• SZINUGQCTHLQAZ-DQYPLSBCSA-N

• Cell-permeable, reversible inhibitor of sarcoplasmic reticulum Ca2+-ATPase.
  Cyclopiazonic acid is a mycotoxin that has been found in Penicillium and Aspergillus and an inhibitor of sarcoplasmic/endoplasmic reticulum Ca2+-ATPase (SERCA;  IC50 = 0.6 µM). In vivo, cyclopiazonic acid (11-14 mg/kg) induces ptosis, hypothermia, tremor, and cachexia, as well as induces lethality (LD50 = 13 mg/kg), in rats. It induces tachycardia and sedation in rabbits when administered at a dose of 10 mg/kg.
  It is a specific inhibitor of Ca2+-ATPase in the intracellular Ca2+ storage sites. Mycotoxin, purified from the microorganism Penicillium cyclopium.
  CPA is a highly selective inhibitor of Ca2+ - ATPase in skeletal muscle sarcoplasmic reticulum. It stimulates release of Ca2+ from intracellular stores by increasing plasma membrane Ca2+ permeability witho...

6-(1-methylpiperidin-4-yl)-1H-indazole

In Stock

• CAS RN:
• 885272-33-3

• Formula:
• C13H17N3

• InChI:
• InChI=1S/C13H17N3/c1-16-6-4-10(5-7-16)11-2-3-12-9-14-15-13(12)8-11/h2-3,8-10H,4-7H2,1H3,(H,14,15)

• InChIKey:
• DCOCFWGGMOZSDR-UHFFFAOYSA-N

• 6-(1-methylpiperidin-4-yl)-1H-indazole is a useful research compound. Its molecular formula is C13H17N3 and its molecular weight is 215.29 g/mol. The purity is usually 95%.

3-(Azetidinomethyl)phenyl cyclopropyl ketone

In Stock

• CAS RN:
• 898772-33-3

• Formula:
• C14H17NO

• InChI:
• InChI=1S/C14H17NO/c16-14(12-5-6-12)13-4-1-3-11(9-13)10-15-7-2-8-15/h1,3-4,9,12H,2,5-8,10H2

• InChIKey:
• HEHDAWGKVFXWRE-UHFFFAOYSA-N

• 3-(Azetidinomethyl)phenyl cyclopropyl ketone is a useful research compound. Its molecular formula is C14H17NO and its molecular weight is 215.29 g/mol. The purity is usually 95%.

2-((1H-benzo[d]imidazol-2-yl)thio)-1-(4-(pyridin-2-yl)piperazin-1-yl)ethanone

In Stock

• CAS RN:
• 924872-33-3

• Formula:
• C18H19N5OS

• InChI:
• InChI=1S/C18H19N5OS/c24-17(13-25-18-20-14-5-1-2-6-15(14)21-18)23-11-9-22(10-12-23)16-7-3-4-8-19-16/h1-8H,9-13H2,(H,20,21)

• InChIKey:
• ILXKODNPKNUFAN-UHFFFAOYSA-N

• 2-((1H-benzo[d]imidazol-2-yl)thio)-1-(4-(pyridin-2-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H19N5OS and its molecular weight is 353.44. The purity is usually 95%.

trans-4-(Aminomethyl)cyclohexanemethanol hydrochloride

In Stock

• CAS RN:
• 178972-33-3

• Formula:
• C8H18ClNO

• InChI:
• InChI=1S/C8H17NO.ClH/c9-5-7-1-3-8(6-10)4-2-7;/h7-8,10H,1-6,9H2;1H

• InChIKey:
• RKXAGLQDXWJBSC-UHFFFAOYSA-N

• Trans-4-(Aminomethyl)cyclohexanemethanol hydrochloride is a useful research compound. Its molecular formula is C8H18ClNO and its molecular weight is 179.69 g/mol. The purity is usually 95%.

3-Amino-3-(3-hydroxyphenyl)propanoic acid

In Stock

• CAS RN:
• 102872-33-3

• Formula:
• C9H11NO3

• InChI:
• InChI=1S/C9H11NO3/c10-8(5-9(12)13)6-2-1-3-7(11)4-6/h1-4,8,11H,5,10H2,(H,12,13)

• 3-Amino-3-(3-hydroxyphenyl)propanoic acid, also known as 3-Amino-3-(3-hydroxyphenyl)propanoic acid, is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.18854. The purity is usually 95%.

coenzyme A acetyl derivative, disodium salt

• CAS RN:
• 110972-33-3

• Formula:
• C153H242N44O41S

• Coenzyme A acetyl derivative, disodium salt, also known as Coenzyme A acetyl derivative, disodium salt, is a useful research compound. Its molecular formula is C153H242N44O41S. The purity is usually 95%.

1-(2-Chloropyrimidin-4-yl)-decahydroquinoline

In Stock

• CAS RN:
• 1271072-33-3

• Formula:
• C13H18ClN3

• InChI:
• InChI=1S/C13H18ClN3/c14-13-15-8-7-12(16-13)17-9-3-5-10-4-1-2-6-11(10)17/h7-8,10-11H,1-6,9H2

• InChIKey:
• VKPQYEWQOLOTGM-UHFFFAOYSA-N

• 1-(2-Chloropyrimidin-4-yl)-decahydroquinoline is a useful research compound. Its molecular formula is C13H18ClN3 and its molecular weight is 251.75 g/mol. The purity is usually 95%.

2-(4-Methyloxan-4-yl)acetaldehyde

In Stock

• CAS RN:
• 2002472-33-3

• Formula:
• C8H14O2

• InChI:
• InChI=1S/C8H14O2/c1-8(2-5-9)3-6-10-7-4-8/h5H,2-4,6-7H2,1H3

• InChIKey:
• VMQDHALQCPVJEM-UHFFFAOYSA-N

• 2-(4-Methyloxan-4-yl)acetaldehyde is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.198. The purity is usually 95%.

Morpholin-4-yl-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379972-33-3

• Formula:
• C17H22F3N3O3

• InChI:
• InChI=1S/C17H22F3N3O3/c18-17(19,20)14-4-1-5-21-15(14)26-12-13-3-2-6-23(11-13)16(24)22-7-9-25-10-8-22/h1,4-5,13H,2-3,6-12H2

• InChIKey:
• SBYRPLYRUQPMOI-UHFFFAOYSA-N

• Morpholin-4-yl-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C17H22F3N3O3 and its molecular weight is 373.376. The purity is usually 95%.